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Compound of Interest

Compound Name: N2-Acetylaciclovir

CAS No.: 110104-37-5

Cat. No.: B1677608

Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
N2-Acetylaciclovir is a synthetic derivative of the potent antiviral drug acyclovir. It serves as a

prodrug, a class of compounds that are administered in an inactive or less active form and are

then metabolized within the body into the active drug. This modification is often employed to

enhance the pharmacokinetic properties of the parent drug, such as solubility and

bioavailability. This guide provides a comprehensive overview of the commercial availability,

synthesis, characterization, and key experimental protocols for N2-Acetylaciclovir, designed

to support researchers in its application.

Commercial Availability and Sourcing
N2-Acetylaciclovir is available for research purposes from several commercial suppliers.

Researchers should ensure they are purchasing from a reputable source that provides a

certificate of analysis with purity data. It is crucial to note that this compound is intended for

"Research Use Only" and is not for human or veterinary therapeutic use.
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Table 1: Commercial Suppliers of N2-Acetylaciclovir

Supplier Notes

TargetMol A global supplier of research chemicals.

Santa Cruz Biotechnology
Offers a wide range of biochemicals for

research.

Alfa Chemistry
An ISO 9001:2015 certified supplier of

chemicals.

BOC Sciences
Provides a range of products for drug discovery

and development.

Ambeed, Inc.
Specializes in building blocks and advanced

intermediates.

Smolecule
Offers a catalog of reference materials and

research chemicals.[1]

MedchemExpress
Provides a range of research chemicals and

biochemicals.[2]

CymitQuimica
A supplier of fine chemicals for research and

development.[3]

Physicochemical Properties
A thorough understanding of the physicochemical properties of N2-Acetylaciclovir is essential

for its effective use in research.

Table 2: Physicochemical Properties of N2-Acetylaciclovir
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Property Value Source

CAS Number 110104-37-5 [4]

Molecular Formula C₁₀H₁₃N₅O₄ [4]

Molecular Weight 267.24 g/mol [3][4]

IUPAC Name

N-[9-(2-

hydroxyethoxymethyl)-6-oxo-

1H-purin-2-yl]acetamide

[3]

Appearance White to off-white solid
General observation from

supplier data

Solubility Soluble in DMSO [2]

Storage

Dry, dark, and at 0 - 4 °C for

short term (days to weeks) or

-20 °C for long term (months to

years).

[2]

Synthesis of N2-Acetylaciclovir
The synthesis of N2-Acetylaciclovir as a prodrug of acyclovir has been described in the

scientific literature. A key method involves the selective deacetylation of a diacetylated acyclovir

precursor.

Synthetic Pathway Overview
The synthesis of N2-Acetylaciclovir can be achieved through a regioselective deacetylation

process. The general workflow is as follows:

Diacetylated Acyclovir Selective DeacetylationReagents N2-AcetylaciclovirProduct

Click to download full resolution via product page

Caption: Synthetic workflow for N2-Acetylaciclovir.
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Experimental Protocol: Synthesis of N2-Acetylaciclovir
The following is a generalized protocol based on published synthetic routes. Researchers

should consult the primary literature for precise experimental details.

Starting Material: Begin with a diacetylated acyclovir derivative, such as 9-[(2-

acetoxyethoxy)methyl]-N2-acetylguanine.

Reaction Setup: Dissolve the starting material in a suitable solvent system.

Deacetylation: Introduce a reagent that will selectively remove the acetyl group from the side

chain's hydroxyl group while leaving the N2-acetyl group intact. This regioselectivity is a

critical step in the synthesis.

Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC).

Work-up and Purification: Once the reaction is complete, the product is isolated through

standard work-up procedures, which may include extraction and solvent removal. The crude

product is then purified, typically by column chromatography or recrystallization, to yield pure

N2-Acetylaciclovir.

Analytical Characterization
To ensure the identity and purity of synthesized or purchased N2-Acetylaciclovir, a
combination of analytical techniques should be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum will provide characteristic signals for the protons in the

molecule. Key signals to expect include those for the acetyl methyl group, the ethoxymethyl

side chain, and the purine ring.

¹³C NMR: The carbon NMR spectrum will show distinct peaks for each unique carbon atom

in the N2-Acetylaciclovir molecule, confirming the carbon skeleton.

Mass Spectrometry (MS)
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Electrospray ionization mass spectrometry (ESI-MS) is a suitable technique for determining the

molecular weight of N2-Acetylaciclovir. The expected [M+H]⁺ ion would be at m/z 268.1.

High-Performance Liquid Chromatography (HPLC)
A validated reverse-phase HPLC (RP-HPLC) method is essential for assessing the purity of

N2-Acetylaciclovir and for monitoring its stability or conversion in experimental assays. A

typical method would involve a C18 column with a mobile phase consisting of a buffered

aqueous solution and an organic modifier like acetonitrile or methanol.

Mechanism of Action: A Prodrug Approach
N2-Acetylaciclovir is designed as a prodrug to improve the oral bioavailability of acyclovir.

Upon administration, it is metabolized to acyclovir, which is the active antiviral agent.

Host Cell Virus-Infected Cell
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Caption: Mechanism of action of N2-Acetylaciclovir.

The mechanism unfolds in several steps:

Hydrolysis: In the body, esterases cleave the acetyl group from N2-Acetylaciclovir,
releasing the active drug, acyclovir.

Selective Phosphorylation: In cells infected with a herpes virus, the viral thymidine kinase

(TK) specifically phosphorylates acyclovir to acyclovir monophosphate. This step is crucial

for the drug's selectivity, as uninfected host cells have a much lower affinity for

phosphorylating acyclovir.

Conversion to Triphosphate: Host cell kinases further phosphorylate acyclovir

monophosphate to acyclovir diphosphate and then to acyclovir triphosphate.
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Inhibition of Viral DNA Polymerase: Acyclovir triphosphate acts as a competitive inhibitor of

the viral DNA polymerase. It is incorporated into the growing viral DNA chain, and because it

lacks a 3'-hydroxyl group, it causes chain termination, thus halting viral replication.[5]

Experimental Protocols
In Vitro Hydrolysis of N2-Acetylaciclovir
This protocol is designed to confirm the conversion of N2-Acetylaciclovir to acyclovir in a

biological matrix.

Prepare Solutions: Prepare a stock solution of N2-Acetylaciclovir in DMSO. Prepare a

working solution by diluting the stock in a suitable buffer (e.g., phosphate-buffered saline, pH

7.4).

Incubation: Add the N2-Acetylaciclovir working solution to a biological matrix such as

human plasma or a liver homogenate.

Time Points: Incubate the mixture at 37°C. At various time points (e.g., 0, 15, 30, 60, 120

minutes), take aliquots of the reaction mixture.

Stop Reaction: Stop the enzymatic reaction in the aliquots by adding a protein precipitation

agent, such as cold acetonitrile.

Analysis: Centrifuge the samples to pellet the precipitated proteins. Analyze the supernatant

by HPLC to quantify the disappearance of N2-Acetylaciclovir and the appearance of

acyclovir over time.

Antiviral Activity Assay (Plaque Reduction Assay)
This assay determines the concentration of N2-Acetylaciclovir required to inhibit the

replication of a virus, such as Herpes Simplex Virus type 1 (HSV-1).

Cell Seeding: Seed a monolayer of susceptible cells (e.g., Vero cells) in multi-well plates and

allow them to reach confluence.

Virus Infection: Infect the cell monolayers with a known amount of virus (e.g., 100 plaque-

forming units per well).
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Drug Treatment: After a 1-hour adsorption period, remove the virus inoculum and add a

semi-solid overlay medium (e.g., containing methylcellulose) with serial dilutions of N2-
Acetylaciclovir. Include a positive control (acyclovir) and a negative control (no drug).

Incubation: Incubate the plates for 2-3 days at 37°C in a CO₂ incubator to allow for plaque

formation.

Plaque Visualization: Fix the cells with a solution like methanol and stain with a dye such as

crystal violet.

Data Analysis: Count the number of plaques in each well. The concentration of N2-
Acetylaciclovir that reduces the number of plaques by 50% (IC₅₀) can be calculated by

plotting the percentage of plaque reduction against the drug concentration.

Conclusion
N2-Acetylaciclovir represents a valuable tool for researchers studying antiviral drug delivery

and the mechanisms of herpes virus replication. Its commercial availability allows for its direct

use in a variety of in vitro and in vivo models. A thorough understanding of its synthesis,

characterization, and mechanism of action, as outlined in this guide, is paramount for the

successful design and interpretation of experiments. As with any research chemical, proper

handling and validation are essential to ensure the integrity and reproducibility of scientific

findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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